![molecular formula C25H25N3O2S2 B2713923 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-butylphenyl)acetamide CAS No. 1252912-31-4](/img/structure/B2713923.png)
2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-butylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-butylphenyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structures and Conformation
The study of crystal structures of related compounds reveals insights into their molecular conformation, which is crucial for understanding their interaction with biological targets. The compounds exhibit a folded conformation about the methylene C atom of the thioacetamide bridge, indicating intramolecular hydrogen bonding that stabilizes this conformation. This structural characteristic could influence the biological activity and interaction with biological receptors (Subasri et al., 2016).
Potential Dual Inhibitory Activities
Research into the synthesis of classical and nonclassical analogues of related thieno[2,3-d]pyrimidines has demonstrated their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical for DNA synthesis and cell division. This suggests a promising avenue for the development of antitumor agents, with some compounds exhibiting potent dual inhibitory activities against human TS and DHFR (Gangjee et al., 2008).
Synthesis and Biological Activities
The synthesis of new derivatives incorporating the thieno[2,3-d]pyrimidine moiety has led to compounds with significant biological activities. For instance, thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor and antibacterial properties, demonstrating the versatility of this core structure in medicinal chemistry applications (Hafez & El-Gazzar, 2017).
Antiviral and Antibacterial Potential
Further research has expanded into the exploration of antiviral and antibacterial potentials of derivatives. The study on the quantum chemical insight, molecular docking, and antimicrobial activities of novel thienopyrimidine linked compounds shows promising results against various microbial and viral pathogens, indicating a potential role in combating infectious diseases (Kerru et al., 2019).
properties
IUPAC Name |
2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(4-butylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O2S2/c1-2-3-7-18-10-12-20(13-11-18)26-22(29)17-32-25-27-21-14-15-31-23(21)24(30)28(25)16-19-8-5-4-6-9-19/h4-6,8-15H,2-3,7,16-17H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APUAUUFITYFJCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.